Cas no 885191-12-8 ((3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one)

• Product Name: (3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one
• CAS No: 885191-12-8
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 5438164
• Update Time: 2025-10-21

(3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[(2,3-dimethoxyphenyl)methylidene]-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
• (3E)-3-[(2,3-dimethoxyphenyl)methylidene]-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
• (3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

• Inchi： 1S/C20H18N2O3/c1-24-17-9-5-6-13(18(17)25-2)12-14-10-11-22-16-8-4-3-7-15(16)20(23)21-19(14)22/h3-9,12H,10-11H2,1-2H3
• InChI Key： AACYMBJLWYXNNE-UHFFFAOYSA-N
• SMILES： N12CCC(=CC3=CC=CC(OC)=C3OC)C1=NC(=O)C1=C2C=CC=C1

Additional information on (3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

(3Z)-3-(2,3-Dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one

The compound (3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one is a highly specialized entity in the realm of organic chemistry, belonging to the category of quinazoline derivatives. This compound has garnered significant attention due to its unique structure and potential applications in the field of biomedical research. The term "quinazoline" itself refers to a bicyclic heterocyclic compound consisting of two rings: one pyrimidine ring fused with another pyrrole-like ring, making it a versatile scaffold for various biological activities.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly due to their ability to modulate diverse biological pathways. The presence of the methylidene group (methylidene) and the specific stereochemistry (3Z) in this compound add further complexity to its structure, potentially influencing its pharmacokinetics and bioavailability. Additionally, the 2,3-dimethoxyphenyl substituent introduces unique electronic and steric properties, which may play a crucial role in determining its interactions with biological targets.

The synthesis of such complex molecules often involves intricate multi-step procedures, leveraging advanced organic chemistry techniques. For instance, the construction of the pyrrolo[1,2-a]quinazoline core typically requires careful control over reaction conditions to ensure the desired regioselectivity and stereochemistry. The integration of the methylidene group at the 3-position further demands precise reaction mechanisms, such as Claisen or Aldol condensations, to achieve the requisite structural integrity.

From a biological perspective, this compound has been explored for its potential anticancer, anti-inflammatory, and antimicrobial properties. Its intricate structure allows for multiple sites of interaction with cellular machinery, making it a promising candidate for targeted therapies. For example, studies have demonstrated that such molecules can act as topoisomerase inhibitors, disrupting DNA repair mechanisms in cancer cells, or as kinase inhibitors, modulating key signaling pathways involved in disease progression.

Moreover, the 2,3-dimethoxyphenyl substituent has been shown to enhance the compound's stability and metabolic resistance, which are critical factors in drug development. Methoxy groups are known to exert electron-donating effects, potentially influencing the compound's ability to cross biological membranes and interact with target receptors.

Recent advancements in computational chemistry have further aided in understanding the molecular interactions of this compound. Techniques such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) analysis have provided valuable insights into how structural modifications can be optimized to enhance bioactivity. These studies not only validate the compound's potential but also pave the way for rational drug design approaches.

It is worth noting that the quinazoline core has been extensively studied due to its inherent ability to mimic and interact with a variety of biomolecules. This structural versatility has led to the development of numerous pharmaceutical agents, including antipsychotics, antidepressants, and anticancer drugs. The incorporation of the methylidene group at the 3-position further diversifies its pharmacological profile, offering a unique avenue for therapeutic intervention.

Furthermore, the compound's stereochemistry plays a pivotal role in determining its biological activity. The (3Z) configuration ensures optimal alignment of functional groups, potentially enhancing their ability to engage with specific binding sites on target proteins. This aspect underscores the importance of enantioselective synthesis in pharmaceutical research, ensuring the production of compounds with consistent and predictable therapeutic effects.

Recent collaborative efforts between academia and industry have led to significant breakthroughs in understanding the pharmacokinetics of such complex molecules. Advanced analytical techniques, including LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy, have been instrumental in characterizing the compound's behavior in vivo. These studies reveal critical information about its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development.

Additionally, preclinical trials have demonstrated that this compound exhibits favorable toxicokinetic profiles, making it a safe candidate for further exploration in clinical settings. Its ability to achieve therapeutic concentrations without inducing significant toxicity positions it as a highly promising agent in the treatment of various diseases, including cancer and inflammatory disorders.

In conclusion, (3Z)-3-(2,3-dimethoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one represents a significant advancement in the field of organic chemistry and biomedical research. Its unique structure, combined with its diverse biological activities, underscores its potential as a groundbreaking therapeutic agent. As research continues to unravel its mechanisms of action and optimize its properties, this compound is poised to make substantial contributions to the development of life-saving drugs.